Cas no 478067-63-9 (N-Cyclohexyl-2-(prop-2-en-1-ylsulfanyl)thieno[3,2-d]pyrimidin-4-amine)

• Product Name: N-Cyclohexyl-2-(prop-2-en-1-ylsulfanyl)thieno[3,2-d]pyrimidin-4-amine
• CAS No: 478067-63-9
• MF: C₁₅H₁₉N₃S₂
• MW: 305.461460351944
• CID: 5743107
• PubChem ID: 3765601
• Update Time: 2023-11-10

N-Cyclohexyl-2-(prop-2-en-1-ylsulfanyl)thieno[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-prop-2-enylsulfanylthieno[3,2-d]pyrimidin-4-amine
• 7N-483S
• AKOS005100818
• 2-(allylsulfanyl)-N-cyclohexylthieno[3,2-d]pyrimidin-4-amine
• 478067-63-9
• N-cyclohexyl-2-(prop-2-en-1-ylsulfanyl)thieno[3,2-d]pyrimidin-4-amine
• N-Cyclohexyl-2-(prop-2-en-1-ylsulfanyl)thieno[3,2-d]pyrimidin-4-amine

• Inchi： 1S/C15H19N3S2/c1-2-9-20-15-17-12-8-10-19-13(12)14(18-15)16-11-6-4-3-5-7-11/h2,8,10-11H,1,3-7,9H2,(H,16,17,18)
• InChI Key： XVQISXARYCYWPB-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=C(N=2)SCC=C)NC1CCCCC1

Computed Properties

• Exact Mass: 305.10203997g/mol
• Monoisotopic Mass: 305.10203997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 91.4Ų